Cas no 1170091-39-0 (N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide)

• Product name: N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide
• CAS No: 1170091-39-0
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 5948497
• PubChem ID: 44072189

N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide
• N-cyclopropyl-5-(morpholinosulfonyl)furan-2-carboxamide
• N-cyclopropyl-5-morpholin-4-ylsulfonylfuran-2-carboxamide
• AKOS024513910
• F5570-0733
• 1170091-39-0

• Inchi： 1S/C12H16N2O5S/c15-12(13-9-1-2-9)10-3-4-11(19-10)20(16,17)14-5-7-18-8-6-14/h3-4,9H,1-2,5-8H2,(H,13,15)
• InChI Key： HFISGLPPGBYJQN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(NC2CC2)=O)O1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 300.07799279g/mol
• Monoisotopic Mass: 300.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide

Comprehensive Overview of N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide (CAS No. 1170091-39-0)

N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide, identified by its CAS number 1170091-39-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a furan ring, a morpholine sulfonyl group, and a cyclopropyl carboxamide moiety. Such a combination makes it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's molecular structure is characterized by its sulfonamide linkage, which is known to enhance binding affinity in biological systems. Researchers have explored its potential as a kinase inhibitor, a topic frequently searched in AI-driven drug discovery platforms. Given the rising interest in targeted therapies, N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide is often discussed in forums focusing on small molecule inhibitors and structure-activity relationships (SAR).

In recent years, the demand for highly functionalized heterocycles like this compound has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Its furan-2-carboxamide core is particularly noteworthy, as furan derivatives are widely studied for their bioactive properties. This aligns with trending searches on "furan-based drug candidates" and "sulfonyl-containing bioactive molecules" in scientific databases.

From a synthetic perspective, the incorporation of a cyclopropyl group adds steric and electronic complexity, making it a subject of interest in medicinal chemistry optimization. The morpholine sulfonyl component further enhances solubility and metabolic stability, key factors in drug-likeness assessments. These attributes are frequently queried in AI-based molecular property prediction tools, reflecting the compound's relevance in modern research.

Beyond pharmaceuticals, N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide has potential applications in agrochemical formulations. Its structural motifs are similar to those found in pesticide intermediates, a hot topic in sustainable agriculture discussions. Searches for "sulfonyl furan derivatives in crop protection" highlight this growing niche.

Analytical studies of this compound often focus on its spectroscopic properties, such as NMR and mass spectrometry data, which are critical for quality control in industrial settings. Laboratories frequently search for "CAS 1170091-39-0 characterization methods" to ensure accurate identification and purity assessment.

In summary, N-cyclopropyl-5-(morpholine-4-sulfonyl)furan-2-carboxamide (CAS No. 1170091-39-0) represents a versatile scaffold with broad applicability in life sciences. Its combination of heterocyclic, sulfonamide, and carboxamide functionalities positions it at the intersection of multiple research trends, from precision medicine to green chemistry. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in innovative scientific inquiries.